Cas no 1805451-94-8 (Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate)

• Product Name: Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate
• CAS No: 1805451-94-8
• MF: C₁₀H₉BrF₂N₂O₄
• MW: 339.090268850327
• CID: 4809036
• Update Time: 2025-11-01

Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate

• Inchi： 1S/C10H9BrF2N2O4/c1-2-19-8(16)4-6-5(10(12)13)3-7(15(17)18)9(11)14-6/h3,10H,2,4H2,1H3
• InChI Key： AJQVEIKQKKFVFF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)F)C(CC(=O)OCC)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate

Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805451-94-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate, identified by its CAS number 1805451-94-8, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate has garnered considerable attention due to its versatile applications in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of a bromo substituent, a difluoromethyl group, and a nitro group on the pyridine ring, make it a valuable building block for medicinal chemists.

The< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate molecule is characterized by a pyridine core, which is a common scaffold in many pharmacologically relevant compounds. The pyridine ring provides a hydrogen bond acceptor capability, which is crucial for the design of drugs that interact with biological targets. Additionally, the electron-withdrawing nature of the nitro and difluoromethyl groups enhances the reactivity of the molecule, making it an excellent candidate for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate intermediate has been utilized in several studies aimed at creating new drugs for various diseases. For instance, its structural motif has been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromo substituent on the pyridine ring allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups.

One notable application of< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate is in the synthesis of antiviral agents. The electron-deficient pyridine ring and the presence of electronegative groups facilitate interactions with viral enzymes, making it an ideal candidate for drug design against RNA viruses. Recent studies have demonstrated its utility in generating novel inhibitors that target viral proteases and polymerases, thereby inhibiting viral replication.

The< strong>difluoromethyl group is particularly noteworthy as it often enhances metabolic stability and bioavailability of drug candidates. This feature has been leveraged in several drug development programs to improve pharmacokinetic properties. For example, compounds incorporating difluoromethyl groups have shown increased resistance to enzymatic degradation, leading to longer half-lives and more consistent therapeutic effects.

The< strong>nitro group in< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate also plays a crucial role in its reactivity and biological activity. Nitro groups can be reduced to amino groups under specific conditions, which can be further functionalized to introduce additional pharmacophores. This transformation has been exploited in the synthesis of various bioactive molecules, including those with anti-inflammatory and analgesic properties.

In conclusion, the< strong>Ethyl 2-bromo-5-(difluoromethyl)-3-nitropyridine-6-acetate (CAS No. 1805451-94-8) is a multifaceted intermediate with significant potential in pharmaceutical research. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.